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Compound of Interest

Compound Name: 2-Fluorobenzoic acid

Cat. No.: B139757

Essential Safety and Handling Guide for 2-
Fluorobenzoic Acid

This guide provides immediate, essential safety and logistical information for handling 2-
Fluorobenzoic acid in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE) and Safety
Measures

When handling 2-Fluorobenzoic acid, a comprehensive approach to personal safety is critical.
The following table summarizes the required personal protective equipment.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Goggles compliant with EN
166 (Europe) or OSHA 29 CFR
1910.133 (US) standards.[1]

Protects against dust particles
and potential splashes,
preventing serious eye
irritation.[2][3][4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, as the

acid is a known skin irritant.

Skin and Body Protection

Laboratory coat and
appropriate protective clothing

to prevent skin exposure.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Not required under normal,
well-ventilated conditions. Use
a NIOSH/MSHA approved
respirator or a dust mask (type
N95) if dust is generated or for
large-scale operations and

emergencies.

Prevents respiratory tract

irritation from dust inhalation.

Engineering controls are fundamental to safe handling. Always use 2-Fluorobenzoic acid in a

well-ventilated area. The use of a local exhaust ventilation system or a chemical fume hood is

highly recommended to minimize exposure. Eyewash stations and safety showers must be

readily accessible in the immediate work area.

Chemical and Hazard Profile

Understanding the properties and hazards of 2-Fluorobenzoic acid is crucial for safe handling.
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Identifier Value

CAS Number 445-29-4

Molecular Formula C7HsFO2

Molecular Weight 140.11 g/mol

Appearance White to off-white crystalline powder or solid.

Melting Point 122-125 °C

Solubility Soluble in water (7.2 g/L at 25°C).

Hazard _ _

o GHS Pictogram Signal Word Hazard Statements

Classification

Skin Irritant (Category  GHSO07 (Exclamation ] H315: Causes skin
Warning

2)

Mark)

irritation.

Serious Eye Irritation

(Category 2)

H319: Causes serious

eye irritation.

Specific Target Organ
Toxicity - Single
Exposure (Category
3), Respiratory
System

H335: May cause

respiratory irritation.

Standard Operating Procedure for Handling 2-
Fluorobenzoic Acid

The following workflow outlines the procedural steps for the safe handling of 2-Fluorobenzoic

acid from receipt to disposal.
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Click to download full resolution via product page
Caption: Logical workflow for the safe handling of 2-Fluorobenzoic acid.
Experimental Protocols: Spill and Disposal
Spill Cleanup Protocol:

o Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area of the spill.

o Personal Protection: Before addressing the spill, don the appropriate PPE, including
respiratory protection, chemical-resistant gloves, and eye protection.

o Containment: Prevent the spread of the spill. For dry spills, carefully sweep up the material,
avoiding the generation of dust.
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o Collection: Place the swept-up material into a suitable, clearly labeled, and sealed container
for disposal.

» Decontamination: Clean the spill area thoroughly. Prevent runoff from entering drains.
o Disposal: Treat all contaminated materials and cleaning supplies as hazardous waste.
Disposal Plan:

2-Fluorobenzoic acid and any materials contaminated with it are to be considered hazardous
waste.

o Waste Collection: Collect all waste containing 2-Fluorobenzoic acid in a designated,
chemically resistant, and leak-proof container with a secure lid. Do not mix with other waste
streams unless explicitly instructed by your institution's Environmental Health and Safety
(EHS) department.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "2-Fluorobenzoic acid".

o Storage: Store the sealed waste container in a designated cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS department or a licensed professional waste disposal service. Under no
circumstances should 2-Fluorobenzoic acid be disposed of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Fluorobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139757#personal-protective-equipment-for-handling-
2-fluorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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